Cas no 923284-12-2 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 2,6-dihydro-2-(4-hydroxybutyl)-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 2,6-dihydro-2-(4-hydroxybutyl)-
• CAS No: 923284-12-2
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 737819
• PubChem ID: 136257900
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 2,6-dihydro-2-(4-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 2,6-dihydro-2-(4-hydroxybutyl)-
• 2-(4-hydroxybutyl)-4H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL12725373
• 2-(4-Hydroxybutyl)-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 2-(4-hydroxybutyl)-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 2-(4-Hydroxybutyl)-2,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID50738260
• 923284-12-2

• Inchi： 1S/C9H12N4O2/c14-4-2-1-3-13-5-7-8(12-13)9(15)11-6-10-7/h5-6,14H,1-4H2,(H,10,11,15)
• InChI Key： IYMTWXMLLQRFPZ-UHFFFAOYSA-N
• SMILES： OCCCCN1C=C2C(C(NC=N2)=O)=N1

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.5Ų